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ML-00253764 hydrochloride solubility in DMSO
and water

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML-00253764 hydrochloride

Cat. No.: B2535455

ML-00253764 Hydrochloride: Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the solubility and handling of ML-00253764
hydrochloride. Below you will find frequently asked questions (FAQs), detailed experimental
protocols, and solubility data to facilitate your research.

Solubility Data

The solubility of ML-00253764 hydrochloride can vary between different sources and batches.
The following table summarizes the available quantitative data for solubility in DMSO and

water.
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Concentration Concentration
Solvent Source
(mg/mL) (mM)
Cayman Chemical[1],
DMSO 25 mg/mL ~60.4 mM ]
ChemicalBook[2]
R&D Systems[3], Bio-
DMSO 41.37 mg/mL 100 mM
Techne[4]
MedchemExpress[5]
DMSO 12.5 mg/mL 30.21 mM 6]
R&D Systems[3], Bio-
Water 4.14 mg/mL 10 mM

Techne[4]

Note: The molarity was calculated using the molecular weight of ML-00253764 hydrochloride,
which is 413.71 g/mol .

Frequently Asked Questions (FAQs)

Q1: Why is there a discrepancy in the reported solubility of ML-00253764 hydrochloride in
DMSO across different suppliers?

Al: The variation in reported solubility values for ML-00253764 hydrochloride in DMSO
(ranging from 12.5 mg/mL to 41.37 mg/mL) is a common occurrence for chemical compounds.
[1][3][4][5][6] Several factors can contribute to these differences, including:

 Purity of the compound: Different batches may have slight variations in purity.

o Water content (hygroscopicity): DMSO is hygroscopic and can absorb moisture from the air.
The presence of water can significantly impact the solubility of a compound.[5][6] It is
recommended to use freshly opened, anhydrous DMSO for preparing stock solutions.[5][6]

» Method of dissolution: The temperature, agitation method (e.g., vortexing, sonication), and
rate of solvent addition can all influence the final concentration achieved. Some protocols
suggest warming and sonication to aid dissolution.[5][6]
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o Subjective determination of solubility: The point at which a solution is considered "saturated"
can be subjective and vary between laboratories.

Q2: What is the best practice for preparing a stock solution of ML-00253764 hydrochloride in
DMSO?

A2: Given the variability in reported solubility, it is prudent to start with a conservative approach.
We recommend aiming for the lower end of the reported solubility range (e.g., 12.5 mg/mL) and
then adjusting as needed. For detailed steps, please refer to the Experimental Protocols
section.

Q3: Can | dissolve ML-00253764 hydrochloride directly in aqueous buffers like PBS?

A3: Direct dissolution in aqueous buffers is generally not recommended for primary stock
solutions. One source indicates a very low solubility of 0.5 mg/mL when a DMF stock solution is
diluted 1:20 with PBS (pH 7.2).[1][2] It is best practice to first prepare a concentrated stock
solution in an organic solvent like DMSO and then dilute this stock into your agqueous
experimental medium.

Q4: How should I store the stock solution of ML-00253764 hydrochloride?

A4: Stock solutions in DMSO should be stored at -20°C or -80°C.[5][6] For short-term storage
(up to one month), -20°C is acceptable, while for long-term storage (up to six months), -80°C is
recommended.[5][6] Ensure the solution is stored in a tightly sealed container to prevent
moisture absorption and degradation.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol is based on a reported solubility of at least 10 mM in DMSO.
Materials:
e ML-00253764 hydrochloride powder

e Anhydrous DMSO
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Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)
Procedure:

e Weigh out the desired amount of ML-00253764 hydrochloride. For example, to prepare 1
mL of a 10 mM stock solution, you will need 4.14 mg (Molecular Weight: 413.71 g/mol ).

e Add the appropriate volume of anhydrous DMSO to the vial containing the compound.
» Vortex the solution vigorously for 1-2 minutes to aid dissolution.

e |If the compound does not fully dissolve, you can warm the solution to 37-60°C for a few
minutes and/or sonicate the vial.[5][6]

 Visually inspect the solution to ensure there are no visible particles.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[5][6]

Protocol 2: Preparation of Working Solutions for In Vitro
Experiments

Materials:

e 10 mM ML-00253764 hydrochloride stock solution in DMSO
o Appropriate cell culture medium or aqueous buffer
Procedure:

e Thaw a frozen aliquot of the 10 mM DMSO stock solution at room temperature.
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o Perform a serial dilution of the stock solution into your experimental medium to achieve the
desired final concentration.

¢ Ensure that the final concentration of DMSO in the experimental medium is low (typically <
0.1%) to avoid solvent-induced cellular toxicity.

« Always prepare fresh working solutions for each experiment.

Visualized Workflows

Stock Solution Preparation

Weigh ML-00253764 HCI

Add Anhydrous DMSO

Vortex / Sonicate / Warm

Aliquot and Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of ML-00253764 hydrochloride.
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Working Solution Preparation

Thaw DMSO Stock Solution
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Caption: Workflow for preparing a working solution for in vitro experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ML-00253764 hydrochloride solubility in DMSO and
water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2535455#mI-00253764-hydrochloride-solubility-in-
dmso-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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